Journal Name:Annual Review of Chemical and Biomolecular Engineering
Journal ISSN:1947-5438
IF:9.7
Journal Website:http://www.annualreviews.org/journal/chembioeng
Year of Origin:2010
Publisher:Annual Reviews Inc.
Number of Articles Per Year:17
Publishing Cycle:
OA or Not:Not
Annual Review of Chemical and Biomolecular Engineering ( IF 9.7 ) Pub Date: 2023-02-03 , DOI:
10.1177/00368504221148006
Horizontal logistics collaboration is characterized by the highly professional cooperation of logistics service providers at the same level of the supply chain, which is an effective way to optimiz...
Annual Review of Chemical and Biomolecular Engineering ( IF 9.7 ) Pub Date: 2023-01-30 , DOI:
10.1177/00368504221145541
This study assesses the extent to which the association between erythrocyte sedimentation rate, a marker of inflammation, and cognitive function is explained by shared familial factors using within...
Annual Review of Chemical and Biomolecular Engineering ( IF 9.7 ) Pub Date: 2023-01-17 , DOI:
10.1177/00368504221148843
Heat shock protein 70 (HSP70) genes play essential roles in guarding plants against abiotic stresses, including heat, drought, and salt. In this study, the SlHSP70 gene family in tomatoes has been ...
Annual Review of Chemical and Biomolecular Engineering ( IF 9.7 ) Pub Date: 2023-01-10 , DOI:
10.1177/00368504221148842
This article reviews recent studies applying machine learning (ML) approaches to biochar applications. We first briefly introduce the general biochar production process. Various aspects are contain...
Annual Review of Chemical and Biomolecular Engineering ( IF 9.7 ) Pub Date: 2023-01-03 , DOI:
10.1177/00368504221148352
Objectively recognizing and improving the sustainable development resilience of China's natural gas industry will help achieve the low-carbon transformation goal of China's energy system. Taking 31...
Annual Review of Chemical and Biomolecular Engineering ( IF 9.7 ) Pub Date: 2023-03-02 , DOI:
10.1177/00368504231158452
Introduction:The accumulation of fatigue and stress creates problems, including reductions in quality of life and productivity.Objectives:To investigate the effects of a far-infrared heater that he...
Annual Review of Chemical and Biomolecular Engineering ( IF 9.7 ) Pub Date: 2023-05-04 , DOI:
10.1177/00368504231171268
During the machining process, the computer numerical control machine is susceptible to variations in ambient temperature, cutting heat, and friction within the transmission parts, which generate di...
Annual Review of Chemical and Biomolecular Engineering ( IF 9.7 ) Pub Date: 2023-05-11 , DOI:
10.1177/00368504231173835
This study assessed the interactive changes to the endocrine disruptor 17 alpha-ethynylestradiol (EE2) triggered by photoaging onto fibrous microplastics frequently found in the environment. The ph...
Annual Review of Chemical and Biomolecular Engineering ( IF 9.7 ) Pub Date: 2023-02-19 , DOI:
10.1177/00368504231155388
The indiscriminate application of synthetic pesticides on horticultural plants for the management of Bactrocera zonata has both economic and environmental implications due to the biomagnification o...
Annual Review of Chemical and Biomolecular Engineering ( IF 9.7 ) Pub Date: 2023-01-01 , DOI:
10.1177/00368504231186514
Plants benefit from plant-associated microorganisms, of which endophytes are of particular interest as they are transmitted from generation to generation. This study characterises endophytes from maize roots and determines their biocontrol potential against toxigenic fungi in Nigerian maize. Maize roots were collected from farms in Lafia, and stored grain samples were collected from the six Northern States of Nigeria, from which endophytes and toxigenic fungal strains were isolated. Molecular identification employing 16SrRNA/internal transcribed spacer (ITS) sequences for isolated fungal endophytes was carried out, and mycotoxins produced by fungi were determined by high-performance liquid chromatography analysis. Biocontrol activity of the endophytes was determined using the dual culture confrontation test. Aspergillus and Fusarium genera were the prevalent isolated fungal species. Eight fungal endophytes were identified of which Trichoderma harzianum, Dichotomopilus erectus and Burkholderia spp. were the isolates with biocontrol activities, while 12 Aspergillus spp. were found to produce varying amounts of ochratoxin A and aflatoxin B1, respectively. T. harzianum showed the best inhibition (74%), followed by D. erectus (50%) and Burkholderia spp. (48%). T. harzianum showed poor inhibition of Aspergillus flavus (B7) at 30%. However, results from the Pakdaman Biological Control Index showed that T. harzianum has the best antifungal biocontrol activity of the three endophytes. The study concludes that antifungal biocontrol agents can be sourced from endophytes to obtain indigenous control activities that can check mycotoxin contamination of food and livestock feed, as well as elucidate possible metabolites for agricultural and industrial applications, which will help improve plant performance, increase crop yield and sustainability.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术1区 | CHEMISTRY, APPLIED 应用化学1区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
0.80 | 37 | Science Citation Index Science Citation Index Expanded | Not |
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